Cas no 1006037-06-4 ((4-Bromo-2,5-dimethylthiophen-3-YL)-(4-trifluoromethylphenyl)-methanone)

(4-Bromo-2,5-dimethylthiophen-3-YL)-(4-trifluoromethylphenyl)-methanone structure
1006037-06-4 structure
Product name:(4-Bromo-2,5-dimethylthiophen-3-YL)-(4-trifluoromethylphenyl)-methanone
CAS No:1006037-06-4
MF:C14H10BrF3OS
MW:363.19281244278
CID:4817248

(4-Bromo-2,5-dimethylthiophen-3-YL)-(4-trifluoromethylphenyl)-methanone Chemical and Physical Properties

Names and Identifiers

    • (4-BROMO-2,5-DIMETHYLTHIOPHEN-3-YL)-(4-TRIFLUOROMETHYLPHENYL)-METHANONE
    • (4-Bromo-2,5-dimethylthiophen-3-yl)(4-(trifluoromethyl)phenyl)methanone
    • (4-Bromo-2,5-dimethylthiophen-3-YL)-(4-trifluoromethylphenyl)-methanone
    • Inchi: 1S/C14H10BrF3OS/c1-7-11(12(15)8(2)20-7)13(19)9-3-5-10(6-4-9)14(16,17)18/h3-6H,1-2H3
    • InChI Key: JZKSVILAFCSAHE-UHFFFAOYSA-N
    • SMILES: BrC1=C(C)SC(C)=C1C(C1C=CC(C(F)(F)F)=CC=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 366
  • XLogP3: 5.3
  • Topological Polar Surface Area: 45.3

(4-Bromo-2,5-dimethylthiophen-3-YL)-(4-trifluoromethylphenyl)-methanone Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A169006217-1g
(4-Bromo-2,5-dimethylthiophen-3-yl)-(4-trifluoromethylphenyl)-methanone
1006037-06-4 97%
1g
$582.00 2023-09-04

(4-Bromo-2,5-dimethylthiophen-3-YL)-(4-trifluoromethylphenyl)-methanone Related Literature

Additional information on (4-Bromo-2,5-dimethylthiophen-3-YL)-(4-trifluoromethylphenyl)-methanone

Comprehensive Overview of (4-Bromo-2,5-dimethylthiophen-3-YL)-(4-trifluoromethylphenyl)-methanone (CAS No. 1006037-06-4)

The compound (4-Bromo-2,5-dimethylthiophen-3-YL)-(4-trifluoromethylphenyl)-methanone (CAS No. 1006037-06-4) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. With its unique structural features, including a brominated thiophene ring and a trifluoromethylphenyl moiety, this compound exhibits remarkable potential for applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its role as a key intermediate in the development of novel pharmaceuticals and functional materials.

In recent years, the demand for fluorinated compounds and heterocyclic building blocks has surged, driven by their enhanced bioavailability and metabolic stability. The presence of the trifluoromethyl group in 1006037-06-4 makes it a valuable candidate for optimizing drug-like properties, such as improved membrane permeability and resistance to enzymatic degradation. This aligns with the growing trend in precision medicine and targeted therapy, where researchers seek compounds with tailored physicochemical profiles.

From a synthetic chemistry perspective, (4-Bromo-2,5-dimethylthiophen-3-YL)-(4-trifluoromethylphenyl)-methanone serves as a versatile scaffold for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in the development of high-performance materials and electronic devices. The compound's bromine substituent provides an excellent handle for further functionalization, enabling the introduction of diverse pharmacophores or material-specific motifs.

The agrochemical industry has also shown interest in derivatives of CAS No. 1006037-06-4, particularly for designing next-generation pesticides with improved efficacy and environmental safety. The thiophene core, combined with the trifluoromethyl group, offers a balance of lipophilicity and electronic effects, which are critical for interactions with biological targets. This has led to exploratory studies on its potential as a bioactive agent against pests and pathogens.

In the context of green chemistry, researchers are investigating sustainable synthetic routes to produce (4-Bromo-2,5-dimethylthiophen-3-YL)-(4-trifluoromethylphenyl)-methanone with minimal environmental impact. Catalytic methods and solvent-free conditions are being explored to align with the principles of atom economy and reduced waste generation. These efforts resonate with the broader scientific community's focus on sustainable development and eco-friendly manufacturing.

Analytical characterization of 1006037-06-4 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are essential for its intended applications. The availability of high-quality analytical data ensures reproducibility and reliability in research settings, addressing a common concern among pharmaceutical developers and material scientists.

Looking ahead, the compound's potential extends to emerging areas like optoelectronics and organic photovoltaics, where its electron-deficient and conjugated system could contribute to the design of efficient light-harvesting materials. As the scientific community continues to explore its multifaceted applications, (4-Bromo-2,5-dimethylthiophen-3-YL)-(4-trifluoromethylphenyl)-methanone remains a compelling subject of study with far-reaching implications.

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